4-(2,6-difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-(2,6-difluorobenzoyl)-3-methyl-1-[(4-nitrophenyl)methyl]-3H-quinoxalin-2-one
• InChI: InChI=1S/C23H17F2N3O4/c1-14-22(29)26(13-15-9-11-16(12-10-15)28(31)32)19-7-2-3-8-20(19)27(14)23(30)21-17(24)5-4-6-18(21)25/h2-12,14H,13H2,1H3
• InChI Key: ZSXAWCYOMNLHGK-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=CC=CC=C2N1C(=O)C3=C(C=CC=C3F)F)CC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H17F2N3O4
• Molecular Weight: 437.4 g/mol

Description

4-(2,6-difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone is a useful research compound. Its molecular formula is C23H17F2N3O4 and its molecular weight is 437.403. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies

The compound 4-(2,6-difluorobenzoyl)-3-methyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone has been implicated in various metabolic studies. Murata and Yamamoto (1970) conducted a study on the metabolic fate of a structurally related compound, 2-Methyl-3-o-tolyl-4 (3H)-quinazolinone (MTQ). They discovered that after oral administration in humans, one of the urinary metabolites was confirmed to be 2-nitrobenzo-o-toluidide. This study adds insight into the metabolic pathways and potential biotransformation products of compounds structurally related to this compound (Murata & Yamamoto, 1970).

Dietary Intake of Xenobiotics

A study by Zapico et al. (2022) on the dietary intake of xenobiotics, including heterocyclic amines, polycyclic aromatic hydrocarbons (PAHs), and other compounds, found that these xenobiotics, derived from food processing, could potentially relate to compounds like this compound. The study aimed to describe the intake of such compounds and identify dietary and lifestyle-related factors that might influence their consumption (Zapico et al., 2022).

Biomonitoring of Metabolites

The work of Stillwell et al. (1999) in biomonitoring heterocyclic aromatic amine metabolites in human urine presents a method that could potentially be applied to the monitoring of compounds like this compound. They developed a procedure to analyze and quantify specific metabolites in human urine, offering insights into the metabolic pathways of similar heterocyclic aromatic amines (Stillwell et al., 1999).